Cas no 861925-01-1 (1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]-
• CAS No: 861925-01-1
• MF: C₇H₁₄N₄S
• MW: 186.277859210968
• CID: 1844551
• PubChem ID: 9834146
• Update Time: 2025-04-21

1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]-
• starbld0039831
• CS-0360613
• STL582021
• 3-(Isopentylthio)-1H-1,2,4-triazol-5-amine
• 3-[(3-methylbutyl)thio]-1H-1,2,4-triazol-5-amine
• 3-[(3-methylbutyl)sulfanyl]-1H-1,2,4-triazol-5-amine
• ALBB-031849
• 3-(3-methylbutylsulfanyl)-1H-1,2,4-triazol-5-amine
• AKOS002681468
• 3-(ISOPENTYLSULFANYL)-1H-1,2,4-TRIAZOL-5-AMINE
• 861925-01-1
• LS-11614
• AKOS002559335
• MFCD08592473
• 5-(Isopentylthio)-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H14N4S/c1-5(2)3-4-12-7-9-6(8)10-11-7/h5H,3-4H2,1-2H3,(H3,8,9,10,11)
• InChI Key： RMISFSPQPLRATK-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)CCC(C)C

Computed Properties

• Exact Mass: 186.09391764g/mol
• Monoisotopic Mass: 186.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.9Ų

1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)